Cas no 8007-12-3 (Nutmeg oil)

Nutmeg oil Properties

Names and Identifiers

• Nutmeg oil
• Mace oil
• nutmeg oleoresin
• NCGC00091207-02
• Phenylchloromethylketone
• a-Chloroacetophenone
• A-Chloro acetophenone
• 4638-79-3
• BRN 0507950
• .alpha.-Phenacyl chloride
• Chloroacetophenone, 2-
• Chemical mace
• NM-003
• alpha-Chloroacetophenone
• Benzeneacetaldehyde, a-chloro-
• omega-Chloroacetophenone
• NS00020661
• EINECS 208-531-1
• Nutmeg oleoresin
• 2-chloroacetophenon
• AI3-52322
• 2-Chloroacetophenone(phenacylchloride)
• PHENYL CHLOROMETHYLKETONE
• (2-Chloro-1-oxoethyl)benzene
• FEMA No. 2654
• Chloroacetophenone (CN), solid
• Phenyl chloromethyl ketone
• Mace (Myristica fragrans Houtt.)
• .OMEGA.-CHLOROACETOPHENONE [MI]
• Acetophenone, 2-chloro-
• NCI-C56484
• NCGC00091207-05
• NCGC00091207-03
• 2-Chloroacetophenone, purum, >=98.0% (GC)
• 2-Chloro-1-phenylethanone
• 88B5039IQG
• HSDB 972
• Caswell No. 179C
• Chloroacetyl benzene
• 2-Chloroacetophenone, 98%
• UNII-88B5039IQG
• FEMA No. 2652
• minyak phuli pala
• NCGC00254035-01
• Chloracetophenone
• DTXCID90293
• 4-07-00-00641 (Beilstein Handbook Reference)
• Chloroacetophenone (CN), liquid [UN1697] [Poison]
• .omega.-Chloroacetophenone
• CHLOROACETOPHENONE [MART.]
• 2-chloro acetophenone
• 8007-12-3
• NCGC00091207-04
• OMEGA-CHLOROACETOPHENONE [HSDB]
• mace indonesia oil fg 5
• minyak bunga pala
• CAS-532-27-4
• UNII-9KKX6I0U7Z
• STR01480
• NSC41666
• 2-Chloro-1-phenyl-ethanone
• UN1697
• Nutmeg fat
• CHEMBL105712
• NCI-C55107
• 1-Chloroacetophenone
• WLN: G1VR
• CHLOROACETOPHENONE
• Benzoylmethyl chloride
• 2-CHLOROACETOPHENONE
• NCGC00259624-01
• ?-Chloroacetophenone
• I+/--chloroacetophenone
• Chloroacetophenone (CN), solid [UN1697] [Poison]
• .alpha.-Chloroacetophenone
• Phenacyl chloride
• 2-Chloro-1-phenylethan-1-one
• Tox21_202075
• GTPL6285
• Phenacylchloride
• 2-chloro-acetophenone
• Tear Gas
• CCRIS 2370
• MFCD00000933
• FEMA No. 2653
• Q284209
• CN (lacrimator)
• 1-Phenyl-2-chloro-1-ethanone
• EPA Pesticide Chemical Code 018001
• Ethanone, 2-chloro-1-phenyl-
• NCGC00091207-01
• 9KKX6I0U7Z
• DTXSID9020293
• UN 1697
• AKOS000200777
• HSDB 1950
• NSC-41666
• SCHEMBL55444
• Halomethyl Phenyl Ketone deriv. 21
• Z57834468
• BDBM7873
• Chloroacetophenone (CN), liquid
• Tox21_300045
• 532-27-4
• 2-Chloroacetophenone (CN)
• Mace (lacrimator)
• mace oil east indian
• AMY8878
• NSC 41666
• Q-200259
• Mace
• Chloromethyl phenyl ketone
• Fats and Glyceridic oils, nutmeg butter (13C, 14C)
• Fats, nutmeg butter (09C, 10C, 11C)
• Mace oil (02C)
• Myristica fragrans oil
• Nutmeg oil, expressed
• Nutmeg oils
• Oil of mace
• Oil of nutmeg
• Oil of nutmeg, expressed
• Oils, glyceridic, mace, expressed
• Oils, Myristicafragrans
• Vegetable oils, nutmeg butter
• +Expand

• InChIKey： LLPXXXJSNSMISE-PHIZCRGKSA-N
• Inchi： InChI=1S/2C11H20.C10H16/c2*1-8(2)11-6-5-9(3)10(4)7-11;1-7-8-4-5-9(6-8)10(7,2)3/h5,8,10-11H,6-7H2,1-4H3;8,10-11H,3,5-7H2,1-2,4H3;8-9H,1,4-6H2,2-3H3/t2*10-,11-;/m11./s1
• SMILES： CC([C@@H]1CCC(=C)[C@H](C)C1)C.CC([C@@H]1CC=C(C)[C@H](C)C1)C.C=C1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 154.018543
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.018543
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.08
• Refractive Index: 1.474 (20 C)
• Boiling Point: 244-245 deg C
• Melting Point: 58-59 deg C; also reported as 54 deg C (Macy) and 56.5 deg C (Rheinboldt, Perrier)
• Flash Point: 244 °F (NTP, 1992)
• FEMA: 2653
• Color/Form: The colorless to yellowish volatile essential oil shows the unique aroma and fragrance of nutmeg
• Density: 5.2 (NTP, 1992) (Relative to Air)
• Ionization Potential: 9.44 eV